Cas no 1806768-91-1 (Ethyl 4-amino-2-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 4-amino-2-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1806768-91-1
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4846102
• Update Time: 2025-06-08

Ethyl 4-amino-2-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-2-15-9(14)5-4-13-7(8(10)11)3-6(5)12/h3-4,8H,2H2,1H3,(H2,12,13)
• InChI Key： CZLYQIIUDKXZLP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)OCC)=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-2-(difluoromethyl)pyridine-5-carboxylate

Research Brief on Ethyl 4-amino-2-(difluoromethyl)pyridine-5-carboxylate (CAS: 1806768-91-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-amino-2-(difluoromethyl)pyridine-5-carboxylate (CAS: 1806768-91-1) is a specialized pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl and amino functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies have highlighted the role of this compound in medicinal chemistry, where its pyridine core acts as a privileged scaffold for drug design. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, making it an attractive moiety for optimizing pharmacokinetic properties. Researchers have explored its utility in constructing novel heterocyclic compounds targeting diseases such as cancer, inflammatory disorders, and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, Ethyl 4-amino-2-(difluoromethyl)pyridine-5-carboxylate was utilized as a key intermediate in the synthesis of potent JAK3 kinase inhibitors. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity against JAK3, with improved selectivity over other JAK isoforms. This finding underscores its potential in developing targeted therapies for autoimmune diseases and hematologic malignancies.

Another significant application was reported in antimicrobial research, where this compound served as a precursor for novel quinolone hybrids. A 2024 publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of fluoroquinolone derivatives incorporating the pyridine motif, which showed enhanced activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli.

The synthetic accessibility of Ethyl 4-amino-2-(difluoromethyl)pyridine-5-carboxylate has also been a focus of recent investigations. Advances in continuous flow chemistry have enabled more efficient large-scale production of this intermediate, addressing previous challenges in yield and purity. A 2023 patent application (WO202318765A1) disclosed an optimized three-step synthesis from commercially available starting materials, achieving >85% overall yield with high purity (>99%).

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, where its fluorine atoms could serve as sites for 18F-labeling in PET tracer development. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated successful incorporation of this scaffold into tumor-targeting probes with promising in vivo imaging characteristics.

In conclusion, Ethyl 4-amino-2-(difluoromethyl)pyridine-5-carboxylate (1806768-91-1) represents a valuable building block in contemporary drug discovery. Its diverse applications across therapeutic areas, combined with recent synthetic advancements, position it as a compound of continued interest in pharmaceutical research. Future directions may include expanded structure-activity relationship studies and exploration of its utility in emerging therapeutic modalities such as targeted protein degradation and covalent inhibitors.